Cas no 500579-61-3 (ethyl 2-fluoro-4-methylbenzoate)

• Product Name: ethyl 2-fluoro-4-methylbenzoate
• CAS No: 500579-61-3
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 1545314
• PubChem ID: 282993
• Update Time: 2025-04-21

ethyl 2-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-fluoro-4-methylbenzoate
• benzoic acid, 2-fluoro-4-methyl-, ethyl ester
• NSC 137163
• DB-416261
• CS-0059875
• Ethyl2-fluoro-4-methylbenzoate
• AKOS006295509
• NSC137163
• 500579-61-3
• AS-33135
• MFCD06205105
• NSC-137163
• DTXSID40300475
• A856544
• ethyl 2-fluoro-4-methyl-benzoate
• SCHEMBL7222675

• MDL： MFCD06205105
• Inchi： 1S/C10H11FO2/c1-3-13-10(12)8-5-4-7(2)6-9(8)11/h4-6H,3H2,1-2H3
• InChI Key： ZWWVHEVIVRTABT-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 182.07433
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 245.2±28.0 ºC (760 Torr),
• Flash Point: 99.2±18.9 ºC,
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters